![molecular formula C18H19NO3 B7459888 1-(2-Naphthalen-2-ylacetyl)piperidine-3-carboxylic acid](/img/structure/B7459888.png)
1-(2-Naphthalen-2-ylacetyl)piperidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Naphthalen-2-ylacetyl)piperidine-3-carboxylic acid, also known as NAP, is a synthetic peptide that has gained attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
1-(2-Naphthalen-2-ylacetyl)piperidine-3-carboxylic acid has been studied extensively for its potential therapeutic applications, including neuroprotection, cognitive enhancement, and anti-inflammatory effects. In animal models, this compound has been shown to improve cognitive function, reduce inflammation, and protect against neuronal damage.
Mechanism of Action
1-(2-Naphthalen-2-ylacetyl)piperidine-3-carboxylic acid is thought to exert its effects through the activation of the Akt signaling pathway, which is involved in cell survival and growth. This compound has also been shown to modulate the expression of genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including increased neuronal survival, reduced inflammation, and improved cognitive function. In animal models, this compound has been shown to protect against neuronal damage caused by various insults, including ischemia, traumatic brain injury, and neurotoxicity.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-Naphthalen-2-ylacetyl)piperidine-3-carboxylic acid is its stability, which allows for easy storage and handling in laboratory settings. However, this compound can be difficult to solubilize, which can complicate its use in experiments. Additionally, the cost of this compound can be a limitation for some researchers.
Future Directions
For 1-(2-Naphthalen-2-ylacetyl)piperidine-3-carboxylic acid research include further investigation of its therapeutic potential in a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and stroke. Additionally, research into the optimal dosing and administration of this compound will be important for its clinical translation. Finally, the development of novel analogs of this compound with improved pharmacokinetic properties may enhance its therapeutic potential.
Conclusion
In conclusion, this compound is a promising synthetic peptide with a range of potential therapeutic applications. Its mechanism of action involves the activation of the Akt signaling pathway and modulation of genes involved in inflammation and oxidative stress. While this compound has advantages in terms of stability, solubility can be a limitation, and further research is needed to fully understand its therapeutic potential.
Synthesis Methods
1-(2-Naphthalen-2-ylacetyl)piperidine-3-carboxylic acid is synthesized through solid-phase peptide synthesis, which involves the stepwise addition of amino acids to a resin-bound peptide chain. The final product is obtained through cleavage from the resin and subsequent purification.
properties
IUPAC Name |
1-(2-naphthalen-2-ylacetyl)piperidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO3/c20-17(19-9-3-6-16(12-19)18(21)22)11-13-7-8-14-4-1-2-5-15(14)10-13/h1-2,4-5,7-8,10,16H,3,6,9,11-12H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUYCEPWFKQTDOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CC2=CC3=CC=CC=C3C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.